![molecular formula C4H4Cl3NO2 B1608098 5-(Trichloromethyl)-4,5-dihydroisoxazol-5-ol CAS No. 34648-11-8](/img/structure/B1608098.png)
5-(Trichloromethyl)-4,5-dihydroisoxazol-5-ol
Overview
Description
5-(Trichloromethyl)-4,5-dihydroisoxazol-5-ol, also known as 5-TCO-DHI, is a synthetic organic compound with a wide range of applications in scientific research. It is a colorless, odorless, and crystalline solid that is soluble in water and is used as a reagent in organic synthesis. 5-TCO-DHI has a molecular weight of 243.44 g/mol and a melting point of 115-117 °C. It is a highly stable compound and is used in a variety of laboratory experiments, including as a reagent for the synthesis of other compounds, as a catalyst in organic reactions, and as a reactant in biochemical and physiological studies.
Scientific Research Applications
Microwave Assisted Synthesis of 5-Hydroxy-5-trichloromethyl-4,5-dihydroisoxazoles
A series of 5-hydroxy-5-trichloromethyl-4,5-dihydroisoxazoles have been synthesized using microwave-induced techniques, showcasing an environmentally friendly approach with high yields. This method, involving the cyclocondensation of 4-alkoxy-1,1,1-trichloro-3-alken-2-ones with hydroxylamine, underscores the advantages of microwave irradiation over traditional synthesis methods (Martins et al., 2002).
Antimicrobial Activity of 5-Trichloromethyl-4,5-dihydroisoxazoles
Investigations into the antimicrobial properties of 5-trichloromethyl-4,5-dihydroisoxazoles reveal their efficacy against various Gram-positive and Gram-negative bacteria, as well as yeasts. This research demonstrates the potential of these compounds in addressing microbial resistance, offering a new avenue for antimicrobial drug development (Flores et al., 2013).
Synthesis in Water and Antimicrobial Activity
A study on the synthesis of 5-trichloromethylisoxazoles through a rapid one-pot reaction in water and their subsequent aromatization to obtain 5-trichloromethylisoxazoles highlights the structures confirmed by various spectroscopic methods. The antimicrobial activities of these derivatives were examined, showing effectiveness at tested concentrations, which signifies the role of these compounds in developing new antimicrobial agents (Flores et al., 2013).
Nucleophilic Substitutions for Biological Activity
The trichloromethyl moiety's role as a leaving group in nucleophilic substitutions for the synthesis of biologically active compounds showcases its versatility in drug development. This research provides a foundation for the design of CGRP receptor antagonists, illustrating the broader implications of 5-(trichloromethyl)-4,5-dihydroisoxazol-5-ol in medicinal chemistry (Lim et al., 2014).
properties
IUPAC Name |
5-(trichloromethyl)-4H-1,2-oxazol-5-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4Cl3NO2/c5-4(6,7)3(9)1-2-8-10-3/h2,9H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHZMBXBPSPAPRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=NOC1(C(Cl)(Cl)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4Cl3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60381963 | |
Record name | 5-(trichloromethyl)-4H-1,2-oxazol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34648-11-8 | |
Record name | 5-(trichloromethyl)-4H-1,2-oxazol-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60381963 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Trichloromethyl-4,5-dihydro-5-isoxazolol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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